Cas no 2228505-15-3 (1-(1-ethylcyclobutyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(1-ethylcyclobutyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228505-15-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6200428
• PubChem ID: 165697809
• Update Time: 2025-10-28

1-(1-ethylcyclobutyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylcyclobutyl)-3-oxocyclobutane-1-carbonitrile
• 2228505-15-3
• EN300-1774868

• Inchi： 1S/C11H15NO/c1-2-10(4-3-5-10)11(8-12)6-9(13)7-11/h2-7H2,1H3
• InChI Key： CTQKXFADIOWMHC-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)C1(CC)CCC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(1-ethylcyclobutyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(1-Ethylcyclobutyl)-3-Oxocyclobutane-1-Carbonitrile (CAS No. 2228505-15-3)

The compound 1-(1-Ethylcyclobutyl)-3-Oxocyclobutane-1-Carbonitrile, identified by the CAS number 2228505-15-3, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclobutanecarbonitriles, which are known for their stability and reactivity in various chemical reactions. The molecule's structure consists of a cyclobutane ring substituted with an ethyl group at position 1 and a nitrile group at position 3, along with an oxo group at position 4. This combination of functional groups makes it a valuable compound in organic synthesis and material science.

Recent studies have highlighted the potential of 1-(1-Ethylcyclobutyl)-3-Oxocyclobutane-1-Carbonitrile in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored properties, such as enhanced mechanical strength and thermal stability. The compound's ability to undergo various polymerization reactions has made it a subject of interest in both academic and industrial settings.

In terms of synthesis, the preparation of CAS No. 2228505-15-3 involves a multi-step process that typically includes cycloaddition reactions, oxidation, and nitrile formation. These steps are carefully optimized to ensure high yields and purity. The synthesis pathway is designed to minimize side reactions and maximize the formation of the desired product, making it suitable for large-scale production.

The chemical properties of 1-(1-Ethylcyclobutyl)-3-Oxocyclobutane-1-Carbonitrile are highly influenced by its molecular structure. The cyclobutane ring introduces strain into the molecule, which can enhance its reactivity in certain reactions. The presence of the nitrile group adds electron-withdrawing character to the molecule, further influencing its chemical behavior. These properties make it an ideal candidate for use in various organic transformations, including nucleophilic additions and condensation reactions.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have investigated its potential as a lead compound for developing new pharmaceutical agents. The molecule's structure allows for modifications that can target specific biological pathways, making it a versatile tool in medicinal chemistry. Recent studies have demonstrated its effectiveness in inhibiting certain enzymes associated with diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, CAS No. 2228505-15-3 has found applications in agrochemicals and specialty chemicals. Its ability to act as a precursor for bioactive compounds has led to its use in the development of pesticides and herbicides with improved efficacy and reduced environmental impact. The compound's stability under various environmental conditions makes it suitable for these applications.

The environmental impact of 1-(1-Ethylcyclobutyl)-3-Oxocyclobutane-1-Carbonitrile has also been a topic of recent research. Studies have shown that the compound biodegrades under specific conditions, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, CAS No. 2228505-15-3, or 1-(1-Ethylcyclobutyl)-3-Oxocyclobutane-1-Carbonitrile, is a versatile compound with a wide range of applications across different industries. Its unique structure, reactivity, and stability make it an invaluable tool in organic synthesis, material science, and drug discovery. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.